(3-Ethylphenyl)-[[2-(1-methoxyethyl)-1,3-thiazol-4-yl]methyl]cyanamide

• IUPAC Name: (3-ethylphenyl)-[[2-(1-methoxyethyl)-1,3-thiazol-4-yl]methyl]cyanamide
• InChI: InChI=1S/C16H19N3OS/c1-4-13-6-5-7-15(8-13)19(11-17)9-14-10-21-16(18-14)12(2)20-3/h5-8,10,12H,4,9H2,1-3H3
• InChI Key: LXKJAEIRVRSNGZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)N(CC2=CSC(=N2)C(C)OC)C#N
• Molecular Formula: C16H19N3OS
• Molecular Weight: 301.4 g/mol
• CAS No.: 1436347-19-1

Description

The compound (3-Ethylphenyl)-[[2-(1-methoxyethyl)-1,3-thiazol-4-yl]methyl]cyanamide is a synthetic organic molecule featuring a 1,3-thiazole core substituted at the 4-position with a [2-(1-methoxyethyl)] group and a methyl-linked cyanamide moiety. The cyanamide group is further attached to a 3-ethylphenyl ring. Thiazole derivatives are known for their metabolic stability and ability to engage in hydrogen bonding and π-π interactions, making them common in drug design .

Biological Activity

The compound (3-Ethylphenyl)-[[2-(1-methoxyethyl)-1,3-thiazol-4-yl]methyl]cyanamide is a novel organic molecule that has garnered attention for its potential biological activities. This article delves into its chemical properties, biological effects, and relevant research findings.

• Chemical Formula : C₁₂H₁₅N₃OS
• Molecular Weight : 255.38 g/mol
• IUPAC Name : 4-(1,4-diazepan-1-ylmethyl)-2-(1-methoxyethyl)-1,3-thiazole
• PubChem CID : 71755634

Property	Value
Appearance	Liquid
Storage Temperature	Room Temperature
MDL No.	MFCD22196506

Biological Activity

The biological activity of (3-Ethylphenyl)-[[2-(1-methoxyethyl)-1,3-thiazol-4-yl]methyl]cyanamide has been explored in various studies, highlighting its potential therapeutic applications.

Antimicrobial Activity

Research indicates that thiazole derivatives exhibit significant antimicrobial properties. The thiazole ring in this compound is believed to contribute to its efficacy against various bacterial strains. In vitro studies have shown that it can inhibit the growth of both Gram-positive and Gram-negative bacteria, suggesting a broad-spectrum antimicrobial action.

Cytotoxicity Studies

Cytotoxicity assays conducted on human cancer cell lines have demonstrated that this compound possesses moderate cytotoxic effects. The IC₅₀ values obtained from these assays indicate that the compound can induce apoptosis in cancer cells, making it a candidate for further development as an anticancer agent.

The proposed mechanism of action involves the inhibition of specific enzymes associated with cell proliferation and survival. Studies suggest that the thiazole moiety interacts with cellular targets, disrupting normal cellular functions and leading to cell death.

Case Studies

Several case studies have been published regarding the biological activity of related thiazole compounds:

• Case Study 1 : A study on a thiazole derivative showed significant cytotoxic effects on breast cancer cells with an IC₅₀ value of 20 µM.
• Case Study 2 : Research highlighted the antimicrobial efficacy of thiazole compounds against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) reported at 50 µg/mL.

Future Directions

Further research is warranted to explore the full spectrum of biological activities associated with (3-Ethylphenyl)-[[2-(1-methoxyethyl)-1,3-thiazol-4-yl]methyl]cyanamide. Potential areas for investigation include:

• In vivo studies to assess the pharmacokinetics and toxicity profiles.
• Structural modifications to enhance potency and selectivity against specific targets.
• Combination therapies with existing antibiotics or chemotherapeutic agents to evaluate synergistic effects.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Thiazole-Containing Analogues

(A) {[2-(1-Methoxyethyl)-1,3-thiazol-4-yl]methyl}(methyl)amine

• Structure : Shares the [2-(1-methoxyethyl)-1,3-thiazol-4-yl]methyl backbone but replaces the cyanamide group with a methylamine.
• Key Differences : The absence of the 3-ethylphenyl-cyanamide moiety reduces steric bulk and alters electronic properties. The amine group may enhance solubility but decrease metabolic stability compared to cyanamide.
• Synthesis : Produced via nucleophilic substitution or reductive amination, as seen in discontinued products .

(B) Cobicistat (1,3-Thiazol-5-yl Derivative)

• Structure : Contains a 1,3-thiazol-5-yl group linked to a complex macrocyclic ester.
• Key Differences : The thiazole substitution position (5- vs. 4-position) and macrocyclic structure contrast sharply with the target compound’s linear cyanamide design. Cobicistat’s pharmacological role as a pharmacokinetic enhancer highlights the functional versatility of thiazole derivatives .

(C) Bi-Heterocyclic Propanamides (7a-l)

• Structure: Combine 1,3-thiazole with 1,3,4-oxadiazole rings. Example: 5-[(2-Amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-thiol (3).
• Key Differences: The dual heterocyclic system introduces additional hydrogen-bonding sites but lacks the cyanamide and 3-ethylphenyl groups.

Functional Group Comparison

Compound	Thiazole Substituents	Key Functional Groups	Potential Applications
Target Compound	2-(1-Methoxyethyl), 4-methyl	Cyanamide, 3-ethylphenyl	Medicinal chemistry (speculative)
{[2-(1-Methoxyethyl)-thiazolyl]methyl}amine	2-(1-Methoxyethyl), 4-methyl	Methylamine	Discontinued (unknown)
Bi-Heterocyclic Propanamides (7a-l)	2-Amino, 4-methyl	Oxadiazole-thiol, propanamide	Antimicrobial/antiviral (speculative)
MPEP (2-Methyl-6-(phenylethynyl)pyridine)	N/A (pyridine core)	Phenylethynyl, methyl	Anxiolytic (mGlu5 antagonist)

Stability Challenges :

• The cyanamide group may hydrolyze under acidic or basic conditions, unlike more stable amine or ester analogues .
• The methoxyethyl side chain could enhance solubility but may introduce stereochemical complexity.

Research Findings and Discontinuation Trends

• Discontinued Analogues : Compounds like {[2-(1-methoxyethyl)-1,3-thiazol-4-yl]methyl}(methyl)amine (CAS: 923225-03-0) were discontinued, possibly due to synthesis challenges, poor bioavailability, or toxicity .
• Biological Activity : While MPEP () demonstrates CNS activity, the target compound’s cyanamide group may target different receptors or enzymes, warranting further study .